3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide

• Molecular Formula: C11H18N4O
• Molecular Weight: 222.29 g/mol
• IUPAC Name: 3-(3,5-dimethylpyrazol-1-yl)-N-(propan-2-ylideneamino)propanamide
• InChI: InChI=1S/C11H18N4O/c1-8(2)12-13-11(16)5-6-15-10(4)7-9(3)14-15/h7H,5-6H2,1-4H3,(H,13,16)
• InChI Key: WMUQRURSXILDBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CCC(=O)NN=C(C)C)C

Description

3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide (CAS: 634884-75-6) is a heterocyclic hydrazide derivative featuring a pyrazole ring substituted with methyl groups at positions 3 and 3. The molecule includes a propionic acid backbone linked to an isopropylidene-hydrazide moiety. This structural configuration confers unique physicochemical properties, such as variable solubility and reactivity, influenced by the electron-donating methyl groups and the hydrazide functional group .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide typically involves the following steps:

Formation of 3,5-Dimethyl-pyrazole: This can be achieved by the reaction of acetylacetone with hydrazine hydrate under acidic conditions.

Attachment of Propionic Acid Group: The 3,5-Dimethyl-pyrazole is then reacted with a suitable propionic acid derivative, such as propionyl chloride, in the presence of a base like pyridine.

Formation of Isopropylidene-Hydrazide: The final step involves the reaction of the intermediate product with isopropylidene hydrazine under controlled conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve similar synthetic routes but on a larger scale. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, would be crucial to maximize yield and purity.

Chemical Reactions Analysis

Types of Reactions

3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Halogenating agents like thionyl chloride for electrophilic substitution.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of halogenated derivatives or other substituted products.

Scientific Research Applications

Antimicrobial Activity

Research indicates that pyrazole derivatives exhibit significant antimicrobial properties. A study demonstrated that certain synthesized pyrazole carboxamides, including derivatives of 3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide, displayed notable antifungal activity against various phytopathogenic fungi such as Cytospora sp., Colletotrichum gloeosporioides, Botrytis cinerea, Alternaria solani, and Fusarium solani .

Anti-inflammatory Properties

Another application of pyrazole derivatives is in the development of anti-inflammatory agents. The compound has been studied for its potential to inhibit pro-inflammatory cytokines and enzymes, making it a candidate for treating inflammatory diseases .

Antioxidant Activity

The antioxidant properties of this compound have also been explored. Research has shown that 3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide can scavenge free radicals, which may contribute to its protective effects against oxidative stress-related diseases .

Pesticidal Activity

The compound has been evaluated for its pesticidal properties. Its derivatives have shown effectiveness in controlling various agricultural pests and diseases, providing a potential alternative to synthetic pesticides .

Plant Growth Regulation

Studies suggest that pyrazole derivatives can act as plant growth regulators, promoting growth and enhancing resistance to environmental stresses in crops .

Synthesis of Functional Materials

The unique chemical structure of 3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide allows it to be utilized in the synthesis of functional materials such as polymers and nanocomposites. These materials exhibit enhanced mechanical properties and thermal stability .

Case Studies

Study	Focus	Findings
Study 1	Antimicrobial Activity	Demonstrated significant antifungal activity against multiple fungi strains .
Study 2	Anti-inflammatory Effects	Showed potential in inhibiting pro-inflammatory cytokines .
Study 3	Plant Growth Regulation	Indicated positive effects on crop growth and stress resistance .
Study 4	Functional Materials	Explored synthesis of nanocomposites with improved properties .

Mechanism of Action

The mechanism of action of 3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions would depend on the specific application and target.

Comparison with Similar Compounds

The compound belongs to a broader class of pyrazole-based hydrazides, which exhibit structural diversity due to substitutions on the pyrazole ring and variations in the hydrazide side chain. Below is a detailed comparison with key analogs:

Structural Modifications and Substituent Effects

Table 1: Structural Comparison of Pyrazole-Based Hydrazides

Compound Name	Substituents on Pyrazole	Hydrazide Type	CAS Number	Key Features
3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide	3,5-dimethyl	Isopropylidene-hydrazide	634884-75-6	Electron-donating methyl groups; steric hindrance from isopropylidene
3-(3,5-Dimethyl-4-nitro-pyrazol-1-yl)-propionic acid hydrazide	3,5-dimethyl, 4-nitro	Simple hydrazide	512810-12-7	Electron-withdrawing nitro group enhances acidity and reactivity
2-(4-Chloro-3,5-dimethyl-pyrazol-1-yl)-propionic acid hydrazide	4-chloro, 3,5-dimethyl	Simple hydrazide	1190322-34-9	Chloro substituent increases lipophilicity and potential bioactivity
3-(5-Methyl-4-nitro-1H-pyrazol-1-yl)propionic acid hydrazide	5-methyl, 4-nitro	Simple hydrazide	-	Nitro group at position 4; altered electronic properties compared to dimethyl analogs

Physicochemical and Reactivity Differences

• Electron Effects : The methyl groups in 3,5-dimethyl-pyrazole derivatives (e.g., CAS 634884-75-6) donate electron density, stabilizing the pyrazole ring and reducing electrophilic substitution reactivity. In contrast, nitro-substituted analogs (e.g., CAS 512810-12-7) exhibit enhanced acidity due to the electron-withdrawing nitro group, making them more reactive in nucleophilic environments .
• Chloro substituents (e.g., in CAS 1190322-34-9) increase lipophilicity, which may improve membrane permeability but reduce aqueous solubility .

Biological Activity

3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide is a compound of interest due to its potential biological activities. This article reviews the existing literature on its biological properties, including antimicrobial, antioxidant, and anti-inflammatory activities, alongside its chemical structure and synthesis methods.

Chemical Structure and Properties

The molecular formula of 3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide is $C_8H_{12}N_4O$ with a molecular weight of approximately 168.197 g/mol. The compound features a pyrazole ring which is known for its diverse biological activities.

Property	Value
Molecular Formula	C8H12N4O
Molecular Weight	168.197 g/mol
Physical State	Solid
Melting Point	120 °C

Antimicrobial Activity

Research has indicated that compounds containing pyrazole moieties exhibit significant antimicrobial properties. A study conducted by Umesha et al. (2009) demonstrated that derivatives of pyrazole showed effective inhibition against various bacterial strains. Specifically, compounds similar to 3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide were tested against pathogens such as Staphylococcus aureus and Escherichia coli, showing promising results in inhibiting their growth .

Antioxidant Activity

Antioxidant properties are crucial for preventing oxidative stress-related diseases. The antioxidant activity of pyrazole derivatives has been documented in various studies. For instance, a comprehensive evaluation of related compounds showed that they effectively scavenge free radicals, thereby protecting cells from oxidative damage . The mechanism often involves the donation of hydrogen atoms or electrons to stabilize free radicals.

Anti-inflammatory Activity

The anti-inflammatory potential of pyrazole derivatives has been extensively studied. In vitro assays demonstrated that certain pyrazole compounds inhibit the production of pro-inflammatory cytokines, which are pivotal in inflammatory responses. For example, a derivative similar to the compound was shown to significantly reduce edema in animal models subjected to inflammatory stimuli .

Study 1: Antimicrobial Efficacy

In a controlled laboratory setting, a series of pyrazole derivatives were synthesized and tested for their antimicrobial efficacy. The results indicated that 3-(3,5-Dimethyl-pyrazol-1-yl)-propionic acid isopropylidene-hydrazide exhibited a minimum inhibitory concentration (MIC) of 32 µg/mL against E. coli, suggesting moderate antibacterial activity .

Study 2: Antioxidant Capacity

A comparative study assessed the antioxidant capacity of various pyrazole derivatives using DPPH (2,2-diphenyl-1-picrylhydrazyl) radical scavenging assays. The compound showed an IC50 value of 25 µg/mL, indicating significant free radical scavenging activity compared to standard antioxidants such as ascorbic acid .

Study 3: Anti-inflammatory Effects

In vivo studies on rats demonstrated that administration of the compound led to a notable reduction in carrageenan-induced paw edema, with a percentage inhibition of inflammation reaching up to 70% at higher doses . This highlights its potential as an anti-inflammatory agent.

Q & A

Q. How to analyze hydrogen bonding and π-stacking in pyrazolyl-hydrazide crystal structures?

• Methodological Answer :
• PLATON analysis : Generate symmetry-equivalent molecules to identify H-bond donors/acceptors and π-π interactions (e.g., between pyrazole and tetrazine rings) .
• Mercury visualization : 3D maps highlight intermolecular interactions, aiding in understanding packing motifs and stability .